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Compound of Interest

Compound Name: 2-Methylbenzaldehyde

Cat. No.: B042018 Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This guide provides essential, immediate safety protocols and logistical plans for the handling

and disposal of 2-Methylbenzaldehyde (o-tolualdehyde), ensuring the protection of

researchers, scientists, and drug development professionals. Adherence to these procedures is

critical for maintaining a safe laboratory environment.

Chemical and Physical Properties
Understanding the properties of 2-Methylbenzaldehyde is the first step in safe handling. This

data is summarized for quick reference.
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Property Value

CAS Number 529-20-4[1][2]

Molecular Formula C8H8O[2]

Appearance Clear to pale yellow liquid[2]

Odor Strong, almond-like[2]

Boiling Point 201°C[3]

Melting Point -35°C[3]

Flash Point 71°C / 159.8°F[4]

Density 1.0324 g/cm³[3]

Solubility in Water Slightly soluble[2][3]

Hazard Identification and Personal Protective Equipment
(PPE)
2-Methylbenzaldehyde is a combustible liquid that can cause skin, eye, and respiratory

irritation.[2][3] It is harmful if swallowed.[1] The following table outlines the required PPE for

handling this chemical.
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Protection Type Recommended Equipment Specification

Eye and Face Protection
Safety glasses with side

shields or goggles

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[3][4]

Skin Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene)
Tested according to EN 374.[5]

Body Protection

Laboratory coat, long-sleeved

shirt, and trousers. PVC apron

as needed.

To prevent skin contact.[1][3]

Respiratory Protection
NIOSH-approved respirator

with organic vapor cartridges

Required when working

outside of a fume hood or

when vapors/aerosols are

generated.[3]

Operational Plan: Step-by-Step Handling Procedure
Follow these procedural steps to ensure the safe handling of 2-Methylbenzaldehyde from

acquisition to disposal.

Preparation and Engineering Controls
Ventilation: Always handle 2-Methylbenzaldehyde in a well-ventilated area.[3] A certified

chemical fume hood is the preferred engineering control.[6]

Proximity to Safety Equipment: Ensure that an eyewash station and safety shower are

readily accessible.[4]

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition

as it is a combustible liquid.[4][6]

Donning Personal Protective Equipment (PPE)
Before handling the chemical, put on all required PPE as detailed in the table above.

Inspect gloves for any signs of degradation or puncture before use.
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Handling and Use
Avoid direct contact with the skin, eyes, and clothing.[3]

Do not inhale vapors or mists.[6]

When not in use, ensure the container is tightly closed to prevent the release of vapors and

because the substance can be air-sensitive.[2][3]

Do not eat, drink, or smoke in the handling area.[1][5]

Accidental Release Measures
Minor Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material such as dry sand, earth,

or vermiculite.[1][3]

Collect the absorbed material using a spark-proof tool and place it into a labeled, sealed

container for chemical waste.[3]

Clean the spill area thoroughly.

Major Spills:

Evacuate the area immediately.

Alert the emergency response team.

Prevent the spill from entering drains or waterways.[1][6]

Disposal Plan: Waste Management Protocol
Proper disposal of 2-Methylbenzaldehyde and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection
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All materials contaminated with 2-Methylbenzaldehyde, including absorbent materials from

spills, used PPE, and empty containers, should be collected in a designated and clearly

labeled hazardous waste container.[1]

Empty containers may retain product residue and should be treated as hazardous.[3] Do not

pressurize, cut, weld, or expose empty containers to heat or ignition sources.[3]

Storage of Waste
Store waste containers in a cool, dry, and well-ventilated area, away from incompatible

materials.

Keep waste containers tightly closed.[2]

Final Disposal
Dispose of the chemical waste through an authorized hazardous waste disposal facility.[1][7]

Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b042018?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR46026_msds.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB8394583_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8394583_EN.htm
https://www.guidechem.com/encyclopedia/2-methylbenzaldehyde-dic4770.html
https://store.apolloscientific.co.uk/storage/msds/OR46026_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2679906&productDescription=5-FLRO-2-METHLBENZALDEHYDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air immediately.[3] If

breathing is difficult, administer oxygen. Seek

medical attention.[3]

Skin Contact

Immediately remove all contaminated clothing.

[6] Flush the affected skin with plenty of water.

[1] If irritation persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[8] Remove contact

lenses if present and easy to do.[6] Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting.[3] If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cupfuls of water or

milk.[3] Seek immediate medical attention.

Workflow for Safe Handling of 2-
Methylbenzaldehyde
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1. Preparation
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Caption: Workflow for handling 2-Methylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

